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Compound of Interest

Compound Name: 1,1,2,2-Tetrafluoroethane

Cat. No.: B1583514

An In-Depth Technical Guide to the Physical and Chemical Properties of 1,1,2,2-
Tetrafluoroethane (HFC-134)

Introduction

1,1,2,2-Tetrafluoroethane, also known as HFC-134 or R-134, is a hydrofluorocarbon with the
chemical formula CzHzFa. It is a structural isomer of the more common refrigerant, 1,1,1,2-
Tetrafluoroethane (HFC-134a). This guide provides a comprehensive overview of the core
physical and chemical properties of 1,1,2,2-Tetrafluoroethane, intended for researchers,
scientists, and professionals in drug development. The information is compiled from various
scientific and safety data sources to ensure accuracy and depth.

Physical Properties

The physical characteristics of 1,1,2,2-Tetrafluoroethane are summarized below. These
properties are crucial for understanding its behavior under various conditions, essential for
handling, storage, and application.

General and Thermodynamic Properties
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Property Value Source
IUPAC Name 1,1,2,2-tetrafluoroethane [1]
CAS Number 359-35-3 [11[2]
Molecular Formula C2Hz2F4 [11[2]
Molar Mass 102.03 g/mol [1][2]
Appearance Colorless gas [2]
Melting Point -89 °C [2]
Boiling Point -19.9 °C [2]
Critical Temperature 110.25 °C [2]
Critical Pressure 3.77 MPa [2]
Critical Density 0.477 glcm3 [2]
Solubility

The solubility of a substance is critical for its application in various formulations and processes.

Solvent Solubility
Low solubility, characteristic of many
Water
hydrofluorocarbons.
Organic Solvents Generally soluble in many organic solvents.[3]

Chemical Properties

The chemical properties dictate the reactivity, stability, and compatibility of 1,1,2,2-
Tetrafluoroethane with other materials.
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Property Description

Chemically inert in many situations. It can react
violently with strong reducing agents such as
very active metals.[4] Oxidation can occur with
Reactivity strong oxidizing agents, especially under
extreme temperatures.[4][5] It is incompatible
with alkali metals and finely divided metals like

aluminum and magnesium.[6]

On contact with hot surfaces or flames, it can

decompose to form toxic and corrosive fumes,
Decomposition such as hydrogen fluoride and carbonyl fluoride.

[71[8] Thermal decomposition may occur when

exposed to flames or red-hot metal.[9]

Exposure can cause swelling, cracking, and
hardening of certain rubber materials as the
] o chemical can break down the molecular
Material Compatibility structure.[10][11] Fluoroelastomers (FKM,
Viton®) are often recommended for sealing

applications involving tetrafluoroethane.[11]

Experimental Protocols

Detailed experimental protocols for determining the properties of 1,1,2,2-Tetrafluoroethane
are not fully available in the provided search results. However, the methodologies used for its
isomer and related compounds can be described.

Determination of Thermodynamic Properties

The thermodynamic properties of hydrofluorocarbons are typically determined through
extensive experimental measurements of pressure, volume, and temperature (PVT). This data
is then fitted to an equation of state to calculate properties like enthalpy, entropy, and heat
capacity over a wide range of conditions.

o Methodology: The Modified Benedict-Webb-Rubin (MBWR) equation of state is a commonly
used model for accurately representing the thermodynamic properties of refrigerants.[12][13]
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[14] This equation is based on a large set of experimental data points gathered from various
laboratory measurements.[12][14]

Solubility Measurement

The solubility of gases like tetrafluoroethane in liquids can be measured using gravimetric
techniques.

o Methodology: A gravimetric microbalance is used to measure the mass increase of a solvent
when it absorbs the gas.[15] The experiment involves placing a known mass of a degassed
liquid solvent in the microbalance and then introducing the gas at a specific pressure and
temperature. The amount of gas dissolved is determined by the change in mass, from which
solubility can be calculated.[16]

Thermal Decomposition Analysis

Shock tube studies are employed to investigate the decomposition kinetics of molecules at high
temperatures.

» Methodology: The single-pulse shock tube (SPST) technique involves subjecting a sample of
the gas to a very rapid increase in temperature and pressure via a shock wave.[17] The
reaction occurs over a very short, well-defined period. The products are then rapidly cooled
and analyzed, typically using gas chromatography, to determine the decomposition pathways
and reaction rates.[17]

Visualizations
Isomeric Relationship Diagram

The following diagram illustrates the structural difference between 1,1,2,2-Tetrafluoroethane
and its more common isomer, 1,1,1,2-Tetrafluoroethane.
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Common Precursor

Trichloroethylene

Fluorination Process

Isomers of Tetrafluoroethane (CzHzF4)

1,1,2,2-Tetrafluoroethane 1,1,1,2-Tetrafluoroethane

(HFC-134) (HFC-134a)
CHF2CHF> CH2FCFs

Click to download full resolution via product page

Caption: Relationship between Tetrafluoroethane isomers and a common precursor.

Experimental Workflow for Solubility Measurement

This diagram outlines a generalized workflow for determining the solubility of a gas in a liquid
using a gravimetric method.
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Caption: Generalized workflow for gas solubility determination via gravimetric analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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